N-[3-(1,3-benzothiazol-2-yl)phenyl]-2-(4-fluorophenyl)acetamide

Specification

• CAS No.: 922700-61-6
• Molecular Formula: C21H15FN2OS
• Molecular Weight: 362.42
• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)phenyl]-2-(4-fluorophenyl)acetamide
• Standard InChI: InChI=1S/C21H15FN2OS/c22-16-10-8-14(9-11-16)12-20(25)23-17-5-3-4-15(13-17)21-24-18-6-1-2-7-19(18)26-21/h1-11,13H,12H2,(H,23,25)
• Standard InChI Key: FFQWVAKSMIWJED-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CC(=CC=C3)NC(=O)CC4=CC=C(C=C4)F

Introduction

Structural Features and Biological Activities

The structural features of N-[3-(1,3-benzothiazol-2-yl)phenyl]-2-(4-fluorophenyl)acetamide include:

• Benzothiazole Moiety: Known for its diverse biological activities, including anticonvulsant and anti-inflammatory properties.

• Phenyl Group: Provides a hydrophobic region that can interact with biological targets.

• Fluorophenyl Substituent: Enhances pharmacological properties by increasing lipophilicity and stability.

Similar Compounds and Their Activities

Compound Name	Structure Features	Biological Activity
N-(1,3-benzothiazol-2-yl)-2-[4-(3,4-dichlorophenyl)-1-piperazinyl]acetamide	Benzothiazole core with piperazine	Anticonvulsant and antimicrobial
N-(4-chloro-1,3-benzothiazol-2-yl)-N'-(phenethyl)acetamide	Chlorobenzothiazole and phenethyl	Antimicrobial properties
N-[4-(benzoyl)-1,3-benzothiazol-2-yl]acetamide	Benzoyl-substituted benzothiazole	Anticancer activity reported

Synthesis and Characterization

The synthesis of compounds with similar structures typically involves multi-step organic reactions. These reactions often require controlled conditions such as specific solvents (e.g., dimethylformamide) and catalysts (e.g., triethylamine) to enhance yields and selectivity. Analytical techniques like nuclear magnetic resonance spectroscopy and high-performance liquid chromatography are used to confirm the structure and purity of the final product.

Potential Applications

While specific applications of N-[3-(1,3-benzothiazol-2-yl)phenyl]-2-(4-fluorophenyl)acetamide are not well-documented, compounds with similar structures have shown potential in medicinal chemistry, particularly in developing new therapeutic agents. Preliminary studies suggest that related compounds may exhibit activity against certain cancer cell lines and have neuropharmacological effects.